tert-Butyl 4-(2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-fluoro-5-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C25H27FN4O4/c1-25(2,3)34-24(33)30-12-10-29(11-13-30)23(32)19-14-16(8-9-20(19)26)15-21-17-6-4-5-7-18(17)22(31)28-27-21/h4-9,14H,10-13,15H2,1-3H3,(H,28,31)
• InChI Key: LDWYSPDHYSLKIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F
• Molecular Formula: C25H27FN4O4
• Molecular Weight: 466.5 g/mol
• CAS RN: 763114-04-1

Description

This compound is an intermediate used in the preparation of 4-benzyl-2H-phthalazin-1-ones that functions as PARP-1 and PARP-2 inhibitor.

Synthesis Analysis

The synthesis of this compound involves the reaction of Compound 3 (2.6g, 0.011mol) and 2-fluoro-5-formylbenzoic acid (2.1g, 0.012mol). The reactants are dissolved in anhydrous tetrahydrofuran (25ml), cooled to 0, and then triethylamine (1.0ml, 0.007mol) is added dropwise. The reaction mixture is warmed up to room temperature for 5h, then slowly raised the temperature to 70, and hydrazine hydrate (5.1ml, 0.107mol) is added for 3h. After cooling to room temperature, an appropriate amount of hydrochloric acid (2mol / L) is added to adjust the pH to acidic until no more solids precipitate.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 466.50. Other physical and chemical properties such as melting point, boiling point, density, and toxicity are not available from the search results.

Scientific Research Applications

Intermediate in Chemical Synthesis

. .

PARP Inhibitors

. .

Anticancer Agents

. .

Mechanism of Action

This compound is used as an intermediate in the synthesis of phthalazinone scaffolds that are potent inhibitors of poly (ADP-ribose) polymerase.

Safety and Hazards

The safety information available indicates that this compound may cause an allergic skin reaction (H317). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), contaminated work clothing should not be allowed out of the workplace (P272), wearing protective gloves/protective clothing/eye protection/face protection (P280), IF ON SKIN: Wash with plenty of soap and water (P302+P352), if skin irritation or rash occurs: Get medical advice/attention (P333+P313), specific treatment is urgent (see … on this label) (P321), wash contaminated clothing before reuse (P363), and dispose of contents/container to … (P501).

Synthesis routes and methods

Procedure details

2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid (100 mg, 0.33 mmol), tert-butyl piperazine-1-carboxylate (187.3 mg, 1.0 mmol), HATU (255 mg, 0.67 mmol), and DIPEA (0.5 ml, 3.0 mmol) were dissolved in DMF (25 ml) and stirred at room temperature for 24 h. The reaction mixture was partitioned between DCM and water (50 ml each), and the organic phase was washed with aqueous sodium bicarbonate and brine, dried over sodium sulphate, filtered, and concentrated to get the crude product. Then the crude product was purified by column chromatography on silica gel (Petroleum ether:Ethyl Acetate=1:3) to afford target compound (100 mg, 64%) as a white solid.